Cas no 83369-34-0 (2-Thiabicyclo[2.2.1]heptan-3-one, oxime)
![2-Thiabicyclo[2.2.1]heptan-3-one, oxime structure](https://www.kuujia.com/scimg/cas/83369-34-0x500.png)
83369-34-0 structure
Product name:2-Thiabicyclo[2.2.1]heptan-3-one, oxime
2-Thiabicyclo[2.2.1]heptan-3-one, oxime Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiabicyclo[2.2.1]heptan-3-one, oxime
- N-(3-thiabicyclo[2.2.1]heptan-2-ylidene)hydroxylamine
- 83369-34-0
- N-2-Thiabicyclo[2.2.1]heptan-3-ylidenehydroxylamine
- 2-thiabicyclo[2.2.1]heptan-3-one oxime
- DTXSID90834876
- SCHEMBL10981976
- UWSJUHPFMGTAPK-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C6H9NOS/c8-7-6-4-1-2-5(3-4)9-6/h4-5,8H,1-3H2
- InChI Key: UWSJUHPFMGTAPK-UHFFFAOYSA-N
- SMILES: C1CC2CC1C(=NO)S2
Computed Properties
- Exact Mass: 143.04048508g/mol
- Monoisotopic Mass: 143.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.9Ų
- XLogP3: 1.6
2-Thiabicyclo[2.2.1]heptan-3-one, oxime Related Literature
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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8. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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